Cas no 29721-97-9 (Benzene, (1,1-dimethylethyl)(1-methylethyl)-)
29721-97-9 structure
Product Name:Benzene, (1,1-dimethylethyl)(1-methylethyl)-
CAS No:29721-97-9
MF:C13H20
MW:176.297904014587
CID:1442619
PubChem ID:18417761
Update Time:2025-04-20
Benzene, (1,1-dimethylethyl)(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, (1,1-dimethylethyl)(1-methylethyl)-
- 1-tert-butyl-2-propan-2-ylbenzene
- 1-tert-Butyl-2-(propan-2-yl)benzene
- 29721-97-9
- isopropyl-terbutyl-benzene
- DTXSID40593587
-
- Inchi: 1S/C13H20/c1-10(2)11-8-6-7-9-12(11)13(3,4)5/h6-10H,1-5H3
- InChI Key: KNCZPLRYWQLPQT-UHFFFAOYSA-N
- SMILES: C(C)(C)(C)C1C=CC=CC=1C(C)C
Computed Properties
- Exact Mass: 176.1566
- Monoisotopic Mass: 176.156500638g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene, (1,1-dimethylethyl)(1-methylethyl)- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
29721-97-9 (Benzene, (1,1-dimethylethyl)(1-methylethyl)-) Related Products
- 25321-09-9(1,2-Diisopropylbenzene)
- 7397-06-0(4-(tert-Butyl)-1,2-dimethylbenzene)
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- 42332-94-5(9,10-Dihydro-9,9-dimethylanthracene)
- 498-19-1(tert-butyl-m-xylene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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